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Compound of Interest

Compound Name: N-Nitrosoethylmethylamine-d3

Cat. No.: B121244 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the safe handling and preparation of a

stock solution of N-Nitrosoethylmethylamine-d3 (CAS No: 69278-54-2). NEMA-d3 is a

deuterated stable isotope-labeled analogue of the N-nitrosamine, NEMA. It is commonly used

as an internal standard in analytical methods, such as LC-MS or GC-MS, for the quantification

of nitrosamine impurities in pharmaceutical products, food, and environmental samples.

Accurate preparation of standard solutions is critical for achieving precise and reliable

analytical results.[1][2]

Safety Precautions and Handling
N-Nitrosoethylmethylamine and its analogues are classified as probable or suspected human

carcinogens and are acutely toxic if swallowed.[3][4][5] All handling of this compound, both in

its neat form and in solution, must be performed in a designated area, inside a properly

functioning chemical fume hood.[4] Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).[3][6]

Engineering Controls: Use a chemical fume hood with sufficient ventilation to minimize

inhalation exposure.[4] Ensure that an eyewash station and safety shower are readily
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accessible.[4]

Handling: Avoid contact with skin and eyes.[3] Do not breathe vapors.[4] Prevent accidental

ingestion and inhalation. Do not eat, drink, or smoke in the work area.[3][7]

Disposal: Dispose of all waste, including empty containers, contaminated PPE, and unused

solutions, as hazardous waste in accordance with local, state, and federal regulations.

IF EXPOSED OR CONCERNED, OBTAIN MEDICAL ADVICE.[3] Review the Safety Data

Sheet (SDS) thoroughly before beginning any work.[3][8]

Physicochemical Data
The following table summarizes key quantitative data for N-Nitrosoethylmethylamine-d3.

Property Value Reference(s)

Chemical Name
N-Nitrosoethylmethylamine-d3

(Major)
[9][10]

CAS Number 69278-54-2 [9][11][12]

Unlabeled CAS Number 10595-95-6 [9][13]

Molecular Formula C₃D₃H₅N₂O [9][11]

Molecular Weight 91.13 g/mol [9][11][13]

Appearance Pale Yellow Oil or Liquid [5][14]

Storage Temperature 2-8°C, protected from light [5]

Experimental Protocol: Stock Solution Preparation
(1000 µg/mL)
This protocol details the steps for preparing a 1000 µg/mL (1 mg/mL) stock solution. Analytical

standards should be of high purity, and solvents should be HPLC or analytical grade.[2][15]

Materials and Equipment
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N-Nitrosoethylmethylamine-d3 (neat material or certified reference material)

High-purity solvent (e.g., Methanol, Acetonitrile, Dichloromethane)

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)[15]

Calibrated analytical balance (4-5 decimal places)[15]

Calibrated micropipettes or gas-tight syringes

Amber glass vials with PTFE-lined caps for storage

Standard laboratory glassware (beakers, pipettes)

Vortex mixer

Step-by-Step Procedure
Preparation and Calculation:

Allow the sealed container of NEMA-d3 to equilibrate to room temperature before opening.

Determine the required mass of NEMA-d3 based on the desired final concentration and

volume. For a 10 mL stock solution at 1000 µg/mL (1 mg/mL):

Mass required (mg) = Concentration (mg/mL) × Volume (mL)

Mass required = 1 mg/mL × 10 mL = 10 mg

Weighing:

Place a clean, dry weighing vessel (e.g., a small glass vial) on the analytical balance and

tare it.

Carefully transfer the calculated mass (10 mg) of NEMA-d3 into the tared vessel. As

NEMA-d3 is a liquid, this should be done using a calibrated pipette or syringe. Record the

exact mass.[1][15]

Dissolution and Transfer:
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Add a small volume (e.g., 1-2 mL) of the selected solvent to the weighing vessel

containing the NEMA-d3. Gently swirl to dissolve the compound completely.

Quantitatively transfer the solution into a 10 mL Class A volumetric flask.

Rinse the weighing vessel three times with small aliquots of the solvent, transferring the

rinsate to the volumetric flask each time to ensure all the analyte is transferred.

Dilution and Homogenization:

Carefully add the solvent to the volumetric flask until the bottom of the meniscus is level

with the calibration mark.[15]

Cap the flask securely and homogenize the solution by inverting it at least 15-20 times.[15]

Labeling and Storage:

Transfer the final stock solution to a clean, amber glass vial with a PTFE-lined cap to

protect it from light.[16]

Label the vial clearly with the following information:

Compound Name: N-Nitrosoethylmethylamine-d3 Stock Solution

CAS Number: 69278-54-2

Concentration: 1000 µg/mL (or the exact concentration based on the weighed mass)

Solvent Used

Preparation Date

Preparer's Initials

Expiration Date

Store the stock solution in a refrigerator at 2-8°C.[5]
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Workflow Diagram
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(Fume Hood, PPE, SDS Review)

2. Calculation
(Determine Mass Needed)

3. Weighing
(Analytical Balance)

4. Initial Dissolution
(In weighing vessel with solvent)

5. Quantitative Transfer
(To Volumetric Flask, Rinse Vessel)

6. Dilution to Volume
(Add solvent to mark)

7. Homogenization
(Invert flask 15-20 times)

8. Labeling & Storage
(2-8°C, Protect from Light)

 

Stock Solution
(e.g., 1000 µg/mL)

1. Calculation
(C1V1 = C2V2)

2. Aliquot Transfer
(Use Calibrated Pipette)

3. Dilute to Volume
(In Volumetric Flask)

4. Homogenize
(Invert to Mix)

Working Standard
(e.g., 10 µg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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